Cas no 2392862-92-7 (N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide)

• Product Name: N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide
• CAS No: 2392862-92-7
• MF: C₁₅H₁₂FN₅O
• MW: 297.287085533142
• CID: 6093931
• PubChem ID: 154784520
• Update Time: 2025-05-21

N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2392862-92-7
• Z3405284696
• N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide
• EN300-26612799

• Inchi： 1S/C15H12FN5O/c1-3-13(22)20-14-12-8-17-21(15(12)19-9(2)18-14)11-6-4-10(16)5-7-11/h3-8H,1H2,2H3,(H,18,19,20,22)
• InChI Key： MKZKTKMWVDVSFI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(C=N1)=C(NC(C=C)=O)N=C(C)N=2

Computed Properties

• Exact Mass: 297.10258819g/mol
• Monoisotopic Mass: 297.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide

N-[1-(4-Fluorophenyl)-6-Methyl-1H-Pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide (CAS No. 2392862-92-7): A Comprehensive Overview

N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide (CAS No. 2392862-92-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, often referred to as a pyrazolopyrimidine derivative, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a fluorophenyl group and a methyl substituent, which contribute to its pharmacological properties and biological activity.

Recent studies have highlighted the importance of pyrazolopyrimidine derivatives in the development of new therapeutic agents. These compounds are known for their ability to modulate various biological targets, including kinases, receptors, and enzymes. N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide has shown particular promise in targeting specific kinases involved in cancer progression and inflammatory diseases.

The fluorophenyl group in the compound's structure plays a crucial role in enhancing its binding affinity and selectivity towards target proteins. Fluorine atoms are known for their ability to improve the lipophilicity and metabolic stability of small molecules, making them valuable in drug design. The presence of the methyl group further contributes to the compound's stability and bioavailability, which are essential for effective drug delivery.

In preclinical studies, N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide has demonstrated potent inhibitory activity against several kinases, including Aurora A kinase and CDK2. These kinases are key regulators of cell cycle progression and are often dysregulated in cancer cells. By inhibiting these kinases, the compound can effectively disrupt cancer cell proliferation and induce apoptosis.

Furthermore, N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl]prop-2-enamide has shown promising anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. The compound's ability to modulate key inflammatory pathways makes it a potential candidate for the treatment of these conditions.

Recent advancements in computational chemistry have also contributed to the understanding of N-[1-(4-fluorophenyl)-6-methyl-1H-pyrazolo[3,4-d]pyrimidin]-4-yloxy)propionamide's mechanism of action. Molecular docking studies have revealed that the compound forms stable interactions with the active sites of target proteins, thereby enhancing its inhibitory activity. These findings provide valuable insights into the rational design of more potent and selective analogs.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(4-fluorophenyl)-6-methyl]-1H-pyrazolo[3,4-d]pyrimidin]-4-yloxy)propionamide in various therapeutic settings. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile. These findings support further clinical development of the compound as a potential treatment for cancer and inflammatory diseases.

In conclusion, N-[1-(4-fluorophenyl)-6-methyl]-1H-pyrazolo[3,4-d]pyrimidin]-4-yloxy)propionamide (CAS No. 2392862-92-7) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and potent biological activity make it an attractive target for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatment options in oncology and inflammation.